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Compound of Interest

Compound Name:
(Bromomethylene)dimethyliminium

bromide

Cat. No.: B1589413 Get Quote

This document provides essential safety protocols and operational guidance for the handling

and disposal of (Bromomethylene)dimethyliminium bromide (CAS No. 24774-61-6). As a

Senior Application Scientist, my objective is to equip you with not just the procedural steps but

also the scientific rationale behind them, ensuring a culture of safety and excellence in your

laboratory. This guide is structured to provide immediate, actionable information that is both

technically sound and field-proven.

Hazard Identification and Risk Assessment
(Bromomethylene)dimethyliminium bromide is a reactive iminium salt utilized in various

organic syntheses.[1] Its utility, however, is matched by its hazardous properties, which

demand rigorous safety measures. The primary risks are associated with its toxicity, irritancy,

and reactivity.[2]

1.1. Chemical and Physical Properties

Appearance: Solid[3]

Molecular Formula: C₃H₇Br₂N[4]

Molecular Weight: 216.90 g/mol [3][4]
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Melting Point: 148-153 °C[1][3][5]

Special Characteristics: Noted as being corrosive, air-sensitive, and a lachrymator (induces

tearing).[1]

1.2. GHS Hazard Classification

Understanding the specific hazards is the foundation of a robust safety plan. The Globally

Harmonized System (GHS) provides a clear framework for this compound's dangers.

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[6]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[6]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[6]

Skin Irritation 2
H315: Causes skin

irritation
[6]

Eye Irritation 2 / 2A
H319: Causes serious

eye irritation
[6]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[6]

The signal word for this chemical is "Warning".[2] These classifications are not merely

administrative; they dictate the minimum level of personal protective equipment (PPE) and

engineering controls required for safe handling.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is essential to mitigate the risks of exposure through inhalation,

dermal contact, and eye contact. The selection of PPE must be deliberate and based on the
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specific tasks being performed.
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Protection Type Required Equipment
Rationale and

Specifications
Source(s)

Respiratory Protection

NIOSH-approved N95

dust mask or higher

(e.g., elastomeric half-

mask respirator with

P100 filters)

The compound is a

solid that can form

airborne dust and is

harmful if inhaled,

causing respiratory

irritation. An N95

mask is the minimum

requirement for

handling small

quantities of the

powder. For tasks with

a higher potential for

aerosolization, a

respirator with a

higher protection

factor is

recommended.

[7][8]

Eye and Face

Protection

Tightly fitting safety

goggles with side-

shields or a full-face

shield.

Due to its

classification as a

serious eye irritant

and a lachrymator,

standard safety

glasses are

insufficient. Chemical

splash goggles

conforming to EN 166

(EU) or ANSI Z87.1

(US) standards are

mandatory. A face

shield should be worn

over goggles when

handling larger

quantities or during

[9][10]
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procedures with a risk

of splashing.

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene).

The compound is

harmful in contact with

skin and causes skin

irritation. Gloves must

be inspected for

integrity before each

use. Double-gloving is

recommended for

extended handling

periods. After

handling, remove

gloves properly and

wash hands

thoroughly.

[9]

Body Protection

Impervious laboratory

coat, long pants, and

closed-toe shoes.

To prevent accidental

skin contact, a fully

buttoned lab coat is

required. For

procedures with a

higher risk of spills or

splashes, consider

wearing fire/flame-

resistant and

impervious clothing or

a chemical-resistant

apron over the lab

coat.

[9][10]

Safe Handling and Operations Workflow
Adherence to a systematic workflow is critical for minimizing exposure and preventing

accidents. The following steps outline a standard procedure for working with

(Bromomethylene)dimethyliminium bromide.
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Procedural Steps
Preparation and Area Setup:

Ensure an eyewash station and safety shower are readily accessible and have been

recently tested.[10]

Conduct all manipulations of the solid compound within a certified chemical fume hood to

control dust and vapors.[10]

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary glassware and equipment before retrieving the chemical from

storage.

Donning PPE:

Put on all required PPE as outlined in the table above, starting with body protection, then

respiratory protection, followed by eye/face protection, and finally gloves.

Chemical Handling:

Retrieve the container from its designated storage location, which should be a dry, well-

ventilated, and potentially refrigerated area to maintain quality.[10]

As the compound is air-sensitive, minimize the time the container is open.[10] If possible,

work under an inert atmosphere (e.g., nitrogen or argon).

Carefully weigh the required amount of the solid, avoiding the creation of dust. Use a

spatula and weigh paper or a weighing boat.

Close the primary container tightly immediately after dispensing.

When dissolving the solid, add it slowly to the solvent to avoid splashing.

Post-Handling and Cleanup:

Decontaminate any non-disposable equipment that came into contact with the chemical.
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Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Dispose of all contaminated disposable materials (gloves, bench paper, weighing boats) in

a designated hazardous waste container.

Doffing PPE:

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

Gloves should be removed first, followed by eye/face protection, lab coat, and finally

respiratory protection.

Wash hands thoroughly with soap and water after removing all PPE.

Operational Workflow Diagram
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Safe Handling Workflow for (Bromomethylene)dimethyliminium bromide

Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Verify Safety Equipment
(Eyewash, Shower, Fume Hood)

2. Prepare Work Area
(Bench Cover, Equipment)

3. Don Full PPE

4. Retrieve Chemical
(Minimize Air Exposure)

Proceed to Handling

5. Weigh and Dispense
(Avoid Dust Generation)

6. Perform Reaction/
Procedure

7. Decontaminate Equipment

Procedure Complete

8. Dispose of Waste

9. Doff PPE Carefully

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling (Bromomethylene)dimethyliminium bromide.
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Emergency Procedures
Immediate and correct response to an exposure or spill is vital.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the

person feels unwell or has difficulty breathing, seek immediate medical attention.[9]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical

attention.[9]

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing for at least 15 minutes, holding the

eyelids apart. Seek immediate medical attention.[9]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[9]

Spill Response:

Evacuate the immediate area.

Ensure proper PPE is worn before attempting cleanup.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water. All cleanup

materials must be disposed of as hazardous waste.

Waste Disposal Plan
The disposal of (Bromomethylene)dimethyliminium bromide and associated waste must be

handled with the same level of care as its use.

Segregation: All waste contaminated with this chemical, including excess reagent,

contaminated PPE, and cleanup materials, must be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.[11]
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Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "(Bromomethylene)dimethyliminium bromide".

Storage: Store the waste container in a designated, secure area, away from incompatible

materials, until it is collected for disposal.

Disposal: The final disposal must be conducted through a licensed hazardous waste disposal

company, in accordance with all local, state, and federal regulations.[9][10] Do not attempt to

dispose of this chemical down the drain or in regular trash. Halogenated organic compounds

often require specific disposal routes, such as high-temperature incineration.[12]

By integrating these safety protocols into your daily laboratory operations, you foster an

environment where cutting-edge research can be conducted without compromising the well-

being of the professionals who make it possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-bromomethylene-dimethyliminium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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